Benzenemethanamine, N-(2,2-dimethoxyethylidene)-
Overview
Description
Benzenemethanamine, N-(2,2-dimethoxyethylidene)- is an organic compound with the chemical formula C11H15NO2. It is used in the preparation of guanidylimidazole and guanidylimidazoline derivatives as antimalarial agents .
Molecular Structure Analysis
The molecular formula of Benzenemethanamine, N-(2,2-dimethoxyethylidene)- is C11H15NO2 . The average mass is 195.258 Da and the monoisotopic mass is 195.125931 Da .Physical And Chemical Properties Analysis
The molecular weight of Benzenemethanamine, N-(2,2-dimethoxyethylidene)- is 193.24 . More detailed physical and chemical properties are not available in the search results.Scientific Research Applications
Photocuring and Photochemistry
- Photochemical Reactions : This compound has been studied for its photochemistry. Specifically, the photocleavage of the photocuring agent 2,2-dimethoxy-2-phenylacetophenone (a related compound) in oxygen-free solutions leads to radical reactions. Researchers have investigated these reactions using product analysis, CIDNP (Chemically Induced Dynamic Nuclear Polarization), and optical and ESR (Electron Spin Resonance) spectroscopy .
Diazene Derivatives
- Selective Synthesis : N-(2,2-Dimethoxyethylidene)hydroxylamine was designed as a highly selective method to generate diazene derivatives. This compound belongs to the class of hydroxylamines and was first reported by David Evans and colleagues in 1994. Diazene derivatives have diverse applications in organic synthesis, catalysis, and materials science.
Pharmaceutical Testing
- Reference Standard : N-(2,2-Dimethoxyethylidene)hydroxylamine is available as a reference standard for pharmaceutical testing. Researchers use it to ensure accurate results in drug development and quality control .
properties
IUPAC Name |
N-benzyl-2,2-dimethoxyethanimine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-13-11(14-2)9-12-8-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YFPYRKRKLJKZPA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C=NCC1=CC=CC=C1)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80676767 |
Source
|
| Record name | (1E)-N-Benzyl-2,2-dimethoxyethan-1-imine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80676767 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenemethanamine, N-(2,2-dimethoxyethylidene)- | |
CAS RN |
701954-53-2 |
Source
|
| Record name | (1E)-N-Benzyl-2,2-dimethoxyethan-1-imine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80676767 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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